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Compound of Interest

Compound Name: Picogreen

Cat. No.: B1258679 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when working with potentially hazardous reagents. This document

provides immediate, essential safety and logistical information for handling PicoGreen, a

widely used, highly sensitive fluorescent nucleic acid stain for quantitating double-stranded

DNA (dsDNA). Adherence to these protocols will help safeguard personnel and maintain a

secure research environment.

PicoGreen is considered a potential mutagen due to its ability to bind to nucleic acids.

Furthermore, it is supplied in dimethyl sulfoxide (DMSO), a solvent known to facilitate the entry

of organic molecules into tissues.[1] Therefore, meticulous handling and the use of appropriate

personal protective equipment (PPE) are critical.

Personal Protective Equipment (PPE) and Handling
Summary
Proper PPE is the first line of defense against accidental exposure. The following table

summarizes the recommended equipment and key handling precautions.
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PPE / Handling Aspect Specification Rationale

Gloves

Nitrile gloves are required. Do

not use latex gloves.[1] For

handling the concentrated

DMSO stock solution, double

gloving is strongly

recommended.

Nitrile provides adequate

chemical resistance to DMSO.

[1] Double gloving offers an

additional layer of protection

against a solvent that can

carry substances through the

skin.

Lab Coat
A standard laboratory coat is

mandatory.

Protects skin and personal

clothing from splashes and

spills.

Eye Protection
Safety glasses or goggles are

required.

Shields eyes from accidental

splashes of the reagent.

Ventilation

Work in a well-ventilated area.

A chemical fume hood may be

used for preparing solutions.

Minimizes inhalation exposure

to any potential aerosols or

vapors.

Hand Washing
Wash hands thoroughly after

handling PicoGreen.[1]

Removes any potential

residual contamination.

Safe Handling Workflow
Following a structured workflow minimizes the risk of exposure and contamination. The

diagram below outlines the key steps for the safe handling of PicoGreen, from preparation to

disposal.
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Preparation

Handling & Use

Disposal

Don Appropriate PPE
(Nitrile Gloves, Lab Coat, Eye Protection)

Allow PicoGreen Stock Solution
to Warm to Room Temperature

Prepare Working Solution
(200-fold dilution in TE buffer)

in a plastic container

Protect Working Solution from Light

Add Working Solution to Samples

Incubate for 2-5 Minutes
at Room Temperature, Protected from Light

Measure Fluorescence

Collect Waste Containing PicoGreen

Treat with Activated Charcoal

Incinerate Contaminated Charcoal

Dispose in Accordance with
Local Regulations

Click to download full resolution via product page

Safe Handling Workflow for PicoGreen

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1258679?utm_src=pdf-body-img
https://www.benchchem.com/product/b1258679?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1258679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
Preparation of PicoGreen Working Solution:

Before opening the vial, allow the concentrated PicoGreen DMSO stock solution to

equilibrate to room temperature.

In a plastic container, prepare the working solution by making a 200-fold dilution of the

concentrated stock solution in TE buffer (10 mM Tris-HCl, 1 mM EDTA, pH 7.5). For

example, add 50 µL of the PicoGreen stock solution to 9.95 mL of TE buffer. It is

recommended to use plastic containers as the reagent may adsorb to glass surfaces.

Protect the working solution from light by covering the container with foil or placing it in the

dark. This solution should be used within a few hours of preparation for best results.

Disposal of PicoGreen Waste:

Solutions containing PicoGreen should be treated with activated charcoal before disposal. The

contaminated charcoal should then be incinerated to destroy the dye. All disposal must be

carried out in accordance with local regulations.

Emergency Response Plan
In the event of a spill or personnel exposure, a swift and appropriate response is crucial. The

following diagram outlines the step-by-step emergency procedures.
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PicoGreen Spill Personnel Exposure

Alert Others in the Area

Evacuate the Immediate Area
if Necessary

Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection)

Contain the Spill with
Absorbent Material

Clean the Spill Area

Dispose of Contaminated Materials
as Hazardous Waste

Skin Contact:
Immediately wash with soap and

plenty of water. Remove contaminated clothing.

Seek Medical Attention

Eye Contact:
Rinse thoroughly with plenty of water

for at least 15 minutes.

Ingestion:
Rinse mouth with water.
Do not induce vomiting.

Inhalation:
Move to fresh air.

Click to download full resolution via product page

Emergency Response for PicoGreen Spill or Exposure

By implementing these safety protocols, laboratories can effectively manage the risks

associated with handling PicoGreen, ensuring the well-being of their personnel while

advancing their research and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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